Cas no 60832-72-6 (3H-oxazolo[4,5-b]pyridin-2-one)

• Product Name: 3H-oxazolo[4,5-b]pyridin-2-one
• CAS No: 60832-72-6
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD00204215
• CID: 57604
• PubChem ID: 2799900
• Update Time: 2025-04-19

3H-oxazolo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridin-2(3H)-one
• 3H-Oxazolo[4,5-b]pyridin-2-one
• Oxazol[4,5-b]pyridine-2(3h)one
• 2,3-Dihydropyrido[2,3-d][1,3]oxazol-2-one
• [1,3]Oxazolo[4,5-b]pyridin-2-ol
• Oxazolo[4,5-6]pyridine-2(3H)-one
• Oxazolo(4,5-b)pyridin-2(3H)-one
• [1,3]oxazolo[4,5-b]pyridin-2(3H)-one
• 2H,3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• 3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• PubChem11061
• 2-oxooxazolo[4,5-b]pyridine
• Oxazolo[4,5-b]pyridin-2-ol
• oxazolo[4,5-b]pyridin-2-one
• OVLXOTUWFLHWQT-UHFFFAOYSA-
• EN300-93029
• AM20061876
• DTXSID50209667
• CS-0012220
• AS-5312
• Q27117908
• O0408
• 60832-72-6
• SCHEMBL340652
• CHEBI:38580
• OVLXOTUWFLHWQT-UHFFFAOYSA-N
• Oxazolo[4 pound not5-b]pyridin-2(3H)-one
• AC-24171
• AKOS015855703
• SCHEMBL22221895
• 2,3-Dihydropyrido[2,3-d][1,3]oxazol-2-one, AldrichCPR
• BCP10943
• AKOS006229689
• CHEMBL329270
• [1,3]oxazolo[4,5-b]pyridin-2-ol, AldrichCPR
• SY007988
• CS-10384
• A8468
• MFCD00204215
• BDBM50290808
• FT-0601106
• W-200556
• (1,3)oxazolo(4,5-b)pyridin-2(3H)-one
• 2,3-Dihydropyrido[2,3-d][1,3]oxazol-2-one; Oxazolo[4,5-b]pyridin-2(3H)-one; 3H-Oxazolo[4,5-b]pyridin-2-one; [1,3]Oxazolo[4,5-b]pyridin-2(3H)-one
• DB-006454
• DTXCID00132158
• 3H-oxazolo[4,5-b]pyridin-2-one

• MDL： MFCD00204215
• Inchi： 1S/C6H4N2O2/c9-6-8-5-4(10-6)2-1-3-7-5/h1-3H,(H,7,8,9)
• InChI Key： OVLXOTUWFLHWQT-UHFFFAOYSA-N
• SMILES： O1C(NC2=C1C=CC=N2)=O

Computed Properties

• Exact Mass: 136.02700
• Monoisotopic Mass: 136.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 0.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 210-212 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.595
• PSA: 58.89000
• LogP: 0.51610

3H-oxazolo[4,5-b]pyridin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38